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The solubility of Dapsone varies significantly with the solvent and temperature. The table below summarizes

key quantitative data.

Solvent or System Solubility Temperature Notes Source

Pure Water 0.208

mg/mL

25 °C -- [1]

Pure Water 0.284

mg/mL

Not specified -- [2]

Methanol:RO Water (75:25) Soluble Room Temp. Used for UV analysis at 260

nm

[3]

Organic Solvents (e.g.,

DMSO)

Highly

Soluble

Room Temp. Suitable for stock solutions [4] [5]

Acetonitrile/Water (KH₂PO₄

buffer)

Soluble 40 °C

(HPLC)

Mobile phase for stability-

indicating assay

[2]

The experimental workflow for determining solubility using the shake-flask method is outlined below. This

method is considered a gold standard for obtaining thermodynamic solubility data.
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Weigh excess Dapsone

Add to solvent in test tube

Incubate in orbital shaker
(24 hours, controlled temperature)

Filter solution
(0.22 µm PTFE filter, pre-heated)

Dilute filtrate with methanol

Spectrophotometric analysis
(λ = 295 nm)

Calculate concentration
from calibration curve

Click to download full resolution via product page

Key steps in the protocol include [5]:

Calibration Curve: Prepare a stock solution of Dapsone in methanol and dilute it to create standards.

Measure absorbance at 295 nm to create a linear regression equation.
Equilibration: Incubate saturated solutions for 24 hours in an orbital shaker at a controlled

temperature (e.g., from 298.15 K to 313.15 K).
Sample Handling: Pre-heat all equipment to prevent precipitation. Filter the saturated solution

immediately after equilibration.
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Analysis: Dilute the filtrate with methanol and measure concentration against the calibration curve.

Dapsone Stability Profiles and Analytical Methods

Dapsone's stability is highly dependent on the formulation and storage conditions, especially in liquid form.

Formulation Storage Condition Stability Duration (Shelf Life) Source

| Extemporaneous Suspension (in Oral Mix SF) | Refrigerated (5°C) | >90 days (≥93.5% potency) | [2] | |

Extemporaneous Suspension (in Oral Mix SF) | Room Temperature (25°C) | ~7 days (≤85.7% potency) | [2] |

| Extemporaneous Suspension (from tablets) | Refrigerated (4°C) | 230.76 days (predicted) | [1] | |

Extemporaneous Suspension (from tablets) | Room Temperature (25°C) | 31.67 days (predicted) | [1] |

A high-performance liquid chromatography (HPLC) method is typically used for stability testing. The

workflow is as follows:

HPLC Setup Details

Sample Preparation
(Dilute with methanol,

 vortex, centrifuge)

HPLC System Setup

Chromatographic Separation Column: Kinetex XB-C18
(4.6 × 100 mm, 5 µm)

Mobile Phase:
Acetonitrile / 10mM KH₂PO₄ (12:88) Column Oven: 40°C Detector: PDA, 290 nm

Analysis & Quantification

Click to download full resolution via product page
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Key aspects of the stability-indicating HPLC method are [2]:

Sample Preparation: Suspend the formulation, then dilute with methanol, vortex, and centrifuge.
Further dilute the supernatant with a mix of acetonitrile and water.

Chromatography: Use an isocratic mobile phase of acetonitrile and aqueous KH₂PO₄ (10 mmol/L) in
a 12:88 ratio. The Dapsone peak typically elutes at about 7.1 minutes.

Method Validation: The method is "stability-indicating," meaning it can distinguish Dapsone from its
degradation products. Forced degradation studies (using acid, base, oxidant) confirm this specificity.

Research Implications and Key Gaps

Dapsone-13C12 as a Tracer: The primary use of Dapsone-13C12 is as an internal standard for
quantitative analysis using techniques like LC-MS and GC-MS [6]. Its physicochemical properties,
including solubility and stability, are expected to be nearly identical to unlabeled Dapsone.

Critical Data Gap: No specific studies on the solubility or stability of the 13C12-labeled molecule
were identified. The information provided here for unlabeled Dapsone is your best reference.

Stability Consideration: Dapsone is prone to degradation in liquid suspensions, especially at room
temperature. For long-term stability, refrigeration is critical, and the choice of suspending agent

(e.g., Oral Mix SF vs. Oral Mix) can significantly impact shelf-life [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Dapsone Solubility Data and Measurement]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b14392299#dapsone-13c12-

solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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